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Compound of Interest

Compound Name: PF-610355

Cat. No.: B1679667

Essential Safety and Handling Guide for PF-
610355

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal
of PF-610355, an inhalable ultra-long-acting 32 adrenoreceptor agonist (ultra-LABA). Given
that PF-610355 is a potent, pharmacologically active compound, stringent adherence to safety
protocols is mandatory to mitigate exposure risks. While a specific Safety Data Sheet (SDS) for
PF-610355 is not publicly available, the following guidelines are based on best practices for
handling potent pharmaceutical ingredients in a laboratory setting.

Personal Protective Equipment (PPE)

Due to the potent nature of PF-610355 and the risk of inhalation of fine powders, a
comprehensive PPE strategy is essential. The following table summarizes the recommended
PPE for various tasks involving this compound.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1679667?utm_src=pdf-interest
https://www.benchchem.com/product/b1679667?utm_src=pdf-body
https://www.benchchem.com/product/b1679667?utm_src=pdf-body
https://www.benchchem.com/product/b1679667?utm_src=pdf-body
https://www.benchchem.com/product/b1679667?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679667?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Respiratory

Task Eye Protection Hand Protection _ Body Protection
Protection
Safety glasses
o _ ANIOSH-
o with side shields ) )
Weighing and Double-gloving approved N95 or  Disposable lab

or chemical

Aliguoting (Dry with nitrile higher-rated coat with tight
splash goggles. ) )
Powder) o gloves. respirator is cuffs.
A face shield is
mandatory.
recommended.
Chemical splash ) Required if not ]
) Double-gloving ) Chemical-
Solution goggles. A face o performed in a .
) T with nitrile - ) resistant lab
Preparation shield is certified chemical
gloves. coat.
recommended. fume hood.
Safety glasses )
) ] o ) Recommended if
In-vitro/In-vivo with side shields o ) )
] ] Nitrile gloves. there is a risk of Lab coat.
Dosing or chemical o
aerosolization.
splash goggles.
o Not generally
Heavy-duty nitrile -
) Safety glasses required if waste
Waste Disposal or butyl rubber Lab coat.

with side shields.

gloves.

is properly
contained.

Experimental Protocols: Safe Handling and Disposal

1.

Engineering Controls and Preparation:

Ventilation: All work with solid PF-610355 must be conducted in a certified chemical fume

hood, a ventilated balance enclosure, or a glove box to prevent inhalation of the powder.[1]

[2]

Area Designation: Designate a specific area for handling PF-610355 to prevent cross-

contamination. This area should be clearly marked with warning signs.

Decontamination: Prepare a deactivating solution, if a known effective agent is available. If

not, a standard laboratory detergent solution should be used for cleaning surfaces after
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handling.

. Step-by-Step Handling Procedure:

Don PPE: Before entering the designated handling area, put on all required PPE as specified
in the table above.

Surface Preparation: Cover the work surface in the ventilated enclosure with absorbent,
disposable bench paper.

Weighing: Carefully weigh the required amount of PF-610355 in the ventilated enclosure.
Use tools and techniques that minimize dust generation.

Solution Preparation: If preparing a solution, add the solvent to the solid compound slowly to
avoid splashing. Ensure the container is sealed before removing it from the ventilated
enclosure.

Post-Handling: After handling, decontaminate all surfaces, equipment, and reusable PPE.
Dispose of all single-use PPE and contaminated materials as hazardous waste.

Hand Washing: Wash hands thoroughly with soap and water after removing gloves.

. Disposal Plan:

Waste Segregation: All solid waste contaminated with PF-610355 (e.g., gloves, wipes, vials)
and unused solid compound must be collected in a dedicated, clearly labeled hazardous
waste container.

Liguid Waste: Unused solutions of PF-610355 should be collected in a separate, labeled
hazardous liquid waste container. Do not pour down the drain.[3][4]

Incineration: The primary method for the disposal of potent pharmaceutical waste is high-
temperature incineration by a licensed hazardous waste disposal company.[4][5] This
ensures the complete destruction of the active pharmaceutical ingredient.[5]

Regulatory Compliance: All waste disposal must comply with local, state, and federal
regulations, such as those set by the Environmental Protection Agency (EPA).[3][4]
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Workflow for Safe Handling of PF-610355
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Caption: Workflow for the safe handling of PF-610355 from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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